Cas no 2092135-28-7 (4-fluoroazepane-4-carbonitrile hydrochloride)

• Product Name: 4-fluoroazepane-4-carbonitrile hydrochloride
• CAS No: 2092135-28-7
• MF: C₇H₁₁FN₂
• MW: 142.17
• CID: 6960065
• PubChem ID: 131274682
• Update Time: 2025-06-25

4-fluoroazepane-4-carbonitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

• AT34875
• 2092135-28-7
• 4-FLUOROAZEPANE-4-CARBONITRILE
• 4-fluoroazepane-4-carbonitrile hydrochloride

• Inchi： 1S/C7H11FN2/c8-7(6-9)2-1-4-10-5-3-7/h10H,1-5H2
• InChI Key： ZOKYKABPELGNDB-UHFFFAOYSA-N
• SMILES： FC1(C#N)CCNCCC1

Computed Properties

• Exact Mass: 142.09062652Da
• Monoisotopic Mass: 142.09062652Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 35.8Ų